3-Methoxy-5-nitrophenol
Overview
Description
3-Methoxy-5-nitrophenol is a member of 3-nitrophenols . It is a substitution photoproduct formed on irradiation of 2-chloro-4-nitroanisole at 25°C in aqueous NaOH .
Synthesis Analysis
The synthesis of 3-Methoxy-5-nitrophenol can be achieved through various methods. One such method involves the direct substitution of hydrocarbons with nitric acid . Another method involves displacement reactions with nitrite ions . It can also be prepared by oxidation of primary amines .Molecular Structure Analysis
The molecular formula of 3-Methoxy-5-nitrophenol is C7H7NO4 . The average mass is 169.135 Da and the monoisotopic mass is 169.037506 Da .Chemical Reactions Analysis
The nitro group, −NO2, like the carboxylate anion, is a hybrid of two equivalent resonance structures . This is in accord with the high dipole moments of nitro compounds, which fall between 3.5 D and 4.0 D, depending upon the nature of R .Physical And Chemical Properties Analysis
Nitro compounds have lower volatility than ketones of about the same molecular weight . The water solubility is low; a saturated solution of nitromethane in water is less than 10% by weight . Nitro groups of nitroalkanes can be identified by strong infrared bands at about 1550cm−1 and 1375cm−1 .Scientific Research Applications
Genotoxic Impurity Assessment in Pharmaceuticals
3-Methoxy-5-nitrophenol: is identified as a potential genotoxic impurity in the manufacturing process of Bosutinib , an oncology drug used in cancer treatment . The compound is a key starting material and its control is critical due to its genotoxic nature. A trace level determination method has been developed to quantify this impurity in drug substances, ensuring the safety and efficacy of the pharmaceutical product .
Safety and Hazards
Mechanism of Action
Target of Action
Nitrophenols, a class of compounds to which 3-methoxy-5-nitrophenol belongs, are known to interact with various biological molecules due to their reactive nitro group .
Mode of Action
The mode of action of 3-Methoxy-5-nitrophenol is not well-documented. Nitrophenols, in general, are known to undergo redox reactions, which can lead to the generation of reactive oxygen species (ROS). These ROS can interact with various cellular components, leading to changes in cell function .
Biochemical Pathways
It’s known that nitrophenols can induce oxidative stress, which can affect various biochemical pathways, including those involved in cell signaling, dna repair, and apoptosis .
Result of Action
Nitrophenols can induce oxidative stress, leading to potential dna damage, protein modification, and lipid peroxidation .
Action Environment
The action, efficacy, and stability of 3-Methoxy-5-nitrophenol can be influenced by various environmental factors. For instance, the pH of the environment can affect the ionization state of 3-Methoxy-5-nitrophenol, potentially influencing its reactivity and interactions with biological molecules .
properties
IUPAC Name |
3-methoxy-5-nitrophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO4/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4,9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YETHUNXROLCEGJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)O)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50291229 |
Source
|
| Record name | 3-methoxy-5-nitrophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50291229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxy-5-nitrophenol | |
CAS RN |
7145-49-5 |
Source
|
| Record name | 7145-49-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=74342 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-methoxy-5-nitrophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50291229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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